Cas no 593237-02-6 (1H-Indole-3-carboxaldehyde,7-ethyl-1-[(4-nitrophenyl)methyl]-(9CI))

• Product Name: 1H-Indole-3-carboxaldehyde,7-ethyl-1-[(4-nitrophenyl)methyl]-(9CI)
• CAS No: 593237-02-6
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 1017502
• Update Time: 2024-06-13

1H-Indole-3-carboxaldehyde,7-ethyl-1-[(4-nitrophenyl)methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,7-ethyl-1-[(4-nitrophenyl)methyl]-(9CI)
• 7-Ethyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 7-ethyl-1-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C18H16N2O3/c1-2-14-4-3-5-17-15(12-21)11-19(18(14)17)10-13-6-8-16(9-7-13)20(22)23/h3-9,11-12H,2,10H2,1H3
• InChI Key： SZBRRQQFIKTBJK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C([N+]([O-])=O)C=C2)C2=C(C=CC=C2CC)C(C=O)=C1

Computed Properties

• Exact Mass: 308.116
• Monoisotopic Mass: 308.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0